5-amino-1-(3-chlorobenzyl)-N-(3-methoxybenzyl)-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-amino-1-(3-chlorobenzyl)-N-(3-methoxybenzyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C18H18ClN5O2 and its molecular weight is 371.83. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Characterization
- Solid-Phase Synthesis of Peptide Amides : Research has demonstrated the use of polymer-supported benzylamides for the solid-phase synthesis of C-terminal peptide amides under mild conditions. This methodology facilitates the synthesis of peptides, including the synthesis of H-Trp-Asp-Met-Phe-NH2 (tetragastrin) and H-Tyr-Gly-Gly-Phe-Met-NH2 (methionine-enkephalinamide), with high yields and purities (Albericio & Bárány, 2009).
Electronic and Optical Properties
- Nonlinear Optical and Spectroscopic Analysis : Another study focused on the molecular, electronic, nonlinear optical properties, and spectroscopic analysis of heterocyclic compounds, including triazoles. This research compared experimental and theoretical values, revealing insights into their electronic properties and potential applications in material science (Beytur & Avinca, 2021).
Biological Activities
Antimicrobial Activities : Synthesis and evaluation of new 1,2,4-triazole derivatives have been performed, demonstrating significant antimicrobial properties against various microorganisms. This suggests potential applications in developing new antimicrobial agents (Bektaş et al., 2007).
Anticancer Evaluation : Research into 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives has shown promising anticancer activities. Such compounds were screened against a panel of 60 cell lines derived from nine cancer types, showcasing the potential of triazole derivatives in cancer treatment (Bekircan et al., 2008).
Molecular Docking and Theoretical Studies
- Conformational Analysis and Docking : Studies have also conducted conformational analysis, Density Functional Theory (DFT) investigations, and molecular docking on triazole derivatives. These analyses predict inhibitory activity against tuberculosis, offering a path toward discovering new anti-TB drugs (Kumar et al., 2021).
Mechanism of Action
While the exact mechanism of action for this specific compound is not available, it’s worth noting that 1,2,3-triazole-containing hybrids have been studied for their potential anticholinesterase activities . Anticholinesterase agents can raise the level of acetylcholine, a neurotransmitter involved in learning, memory, stress responses, and cognitive functioning . This can enhance people’s quality of life and temporarily lessen the symptoms of neurodegenerative diseases .
Future Directions
1,2,3-triazole-containing hybrids, such as this compound, have been clubbed with other pharmacophoric fragments/molecules in hope of obtaining potent and selective acetylcholinesterase and/or butyrylcholinesterase inhibitors . This suggests that future research may continue to explore the potential of these compounds in the treatment of neurodegenerative diseases .
Properties
IUPAC Name |
5-amino-1-[(3-chlorophenyl)methyl]-N-[(3-methoxyphenyl)methyl]triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClN5O2/c1-26-15-7-3-4-12(9-15)10-21-18(25)16-17(20)24(23-22-16)11-13-5-2-6-14(19)8-13/h2-9H,10-11,20H2,1H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKZMVYCHHQAXOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CNC(=O)C2=C(N(N=N2)CC3=CC(=CC=C3)Cl)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.